Cas no 1245772-60-4 (1-methyl-3-nitro-1H-pyrazole-5-carboxamide)

1-methyl-3-nitro-1H-pyrazole-5-carboxamide structure
1245772-60-4 structure
Product Name:1-methyl-3-nitro-1H-pyrazole-5-carboxamide
CAS No:1245772-60-4
MF:C5H6N4O3
MW:170.126140117645
MDL:MFCD18262311
CID:3160341
PubChem ID:50896829
Update Time:2025-04-21

1-methyl-3-nitro-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-nitro-1H-pyrazole-5-carboxamide
    • 1245772-60-4
    • STL414941
    • AKOS005169623
    • EN300-232526
    • 2-methyl-5-nitropyrazole-3-carboxamide
    • 2-methyl-5-nitro-pyrazole-3-carboxamide
    • MDL: MFCD18262311
    • Inchi: 1S/C5H6N4O3/c1-8-3(5(6)10)2-4(7-8)9(11)12/h2H,1H3,(H2,6,10)
    • InChI Key: KAXXUUUYVUKDKF-UHFFFAOYSA-N
    • SMILES: O=C(C1=CC([N+](=O)[O-])=NN1C)N

Computed Properties

  • Exact Mass: 170.04399007Da
  • Monoisotopic Mass: 170.04399007Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Boiling Point: 364.4±22.0 °C at 760 mmHg
  • Flash Point: 174.2±22.3 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-methyl-3-nitro-1H-pyrazole-5-carboxamide Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB552125-100 mg
1-Methyl-3-nitro-1H-pyrazole-5-carboxamide; .
1245772-60-4
100MG
€257.30 2022-03-01
abcr
AB552125-250 mg
1-Methyl-3-nitro-1H-pyrazole-5-carboxamide; .
1245772-60-4
250MG
€306.40 2022-03-01
abcr
AB552125-500 mg
1-Methyl-3-nitro-1H-pyrazole-5-carboxamide; .
1245772-60-4
500MG
€454.70 2022-03-01
abcr
AB552125-1 g
1-Methyl-3-nitro-1H-pyrazole-5-carboxamide; .
1245772-60-4
1g
€540.70 2022-03-01
Enamine
EN300-232526-0.05g
1-methyl-3-nitro-1H-pyrazole-5-carboxamide
1245772-60-4 95%
0.05g
$88.0 2024-06-19
Enamine
EN300-232526-0.1g
1-methyl-3-nitro-1H-pyrazole-5-carboxamide
1245772-60-4 95%
0.1g
$132.0 2024-06-19
Enamine
EN300-232526-0.25g
1-methyl-3-nitro-1H-pyrazole-5-carboxamide
1245772-60-4 95%
0.25g
$188.0 2024-06-19
Enamine
EN300-232526-0.5g
1-methyl-3-nitro-1H-pyrazole-5-carboxamide
1245772-60-4 95%
0.5g
$353.0 2024-06-19
Enamine
EN300-232526-1.0g
1-methyl-3-nitro-1H-pyrazole-5-carboxamide
1245772-60-4 95%
1.0g
$470.0 2024-06-19
Enamine
EN300-232526-2.5g
1-methyl-3-nitro-1H-pyrazole-5-carboxamide
1245772-60-4 95%
2.5g
$923.0 2024-06-19
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